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Compound of Interest

Compound Name: (-)-Haloxyfop

Cat. No.: B1260610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Haloxyfop is a selective post-emergence herbicide belonging to the aryloxyphenoxypropionate

class, utilized for the control of annual and perennial grass weeds in broadleaf crops. As a

chiral compound, it exists as two enantiomers: (R)-haloxyfop and (S)-haloxyfop. The herbicidal

activity is almost exclusively attributed to the (R)-enantiomer, also known as haloxyfop-P, which

is a potent inhibitor of acetyl-CoA carboxylase (ACCase) in susceptible grass species. This

technical guide focuses on the chemical structure and properties of (-)-Haloxyfop, which has

been identified as the (S)-enantiomer. While significantly less herbicidally active than its (R)-

(+)-counterpart, understanding the properties and fate of the (S)-enantiomer is crucial for

comprehensive environmental risk assessment and metabolic studies, particularly due to its

potential for stereoinversion to the active (R)-form in certain biological systems.

Chemical Structure and Identification
(-)-Haloxyfop is the levorotatory enantiomer of haloxyfop, corresponding to the (S)

configuration at the chiral center of the propanoic acid moiety.

IUPAC Name: (2S)-2-[4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]propanoic

acid[1]

Synonyms: (S)-Haloxyfop, (S)-(-)-Haloxyfop[1]
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CAS Number: 95977-27-8[1]

Chemical Formula: C₁₅H₁₁ClF₃NO₄

Molecular Weight: 361.70 g/mol [2]

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/22848362
https://pubchem.ncbi.nlm.nih.gov/compound/Haloxyfop
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: ACCase Inhibition
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Metabolic Fate and Stereoinversion of Haloxyfop Esters

In Plants In Soil & Animals
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Workflow for Chiral HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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